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Compound of Interest

Compound Name: (13Z)-icosenoyl-CoA

Cat. No.: B15551595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of commercial suppliers for (13Z)-
icosenoyl-CoA, alongside detailed application notes and experimental protocols relevant to its

use in research. (13Z)-Icosenoyl-CoA is the activated form of (13Z)-icosenoic acid (also

known as paullinic acid), a monounsaturated omega-7 very-long-chain fatty acid (VLCFA). As

an acyl-CoA, it is a key intermediate in various metabolic pathways.

Commercial Availability
(13Z)-Icosenoyl-CoA is a specialized biochemical available from a limited number of

commercial suppliers. Researchers can obtain this compound, as well as its precursor fatty

acid, from the following sources.

Supplier Product Name
Catalog
Number

Purity
Available
Quantities

MedChemExpres

s

(13Z)-Icosenoyl-

CoA
HY-CE00054 >98%

50 mg, 100 mg,

250 mg

Chemsoon
(13Z)-icosenoyl-

CoA
FMCID72551560 >95% (BR) 2 mg, 5 mg

Cayman

Chemical

13(Z)-Eicosenoic

Acid
20668 ≥95%

5 mg, 10 mg, 25

mg
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Note: Data is subject to change; please refer to the suppliers' websites for the most current

information.

Application Notes
(13Z)-Icosenoyl-CoA, as a very-long-chain acyl-CoA, is anticipated to be a substrate for

enzymes involved in fatty acid metabolism, including elongation, desaturation, and

incorporation into complex lipids. While specific research on (13Z)-icosenoyl-CoA is limited, its

applications can be inferred from the established roles of other VLCFA-CoAs in cellular

processes.

Potential Research Applications:

Enzyme Substrate Specificity Studies: (13Z)-Icosenoyl-CoA can be used as a substrate to

characterize the activity and specificity of enzymes such as acyl-CoA synthetases, acyl-CoA

dehydrogenases, elongases, and acyltransferases. Understanding how these enzymes

recognize and process different VLCFA-CoAs is crucial for elucidating their roles in lipid

metabolism.

Lipid Synthesis and Metabolism: This compound can be used in in vitro and in cell-based

assays to investigate its incorporation into various lipid species, such as sphingolipids,

glycerophospholipids, and wax esters. This is particularly relevant in plant biology, where

VLCFAs are essential components of cuticular waxes that form a protective barrier.

Signaling Pathway Elucidation: Very-long-chain fatty acids and their derivatives are emerging

as signaling molecules in plants, particularly in response to biotic and abiotic stress. (13Z)-
Icosenoyl-CoA could be used to investigate these signaling cascades, including the

identification of downstream targets and interacting proteins.

Analytical Standard: In lipidomics studies, (13Z)-icosenoyl-CoA can serve as a valuable

analytical standard for its identification and quantification in biological samples using

techniques like liquid chromatography-mass spectrometry (LC-MS/MS).

Signaling and Metabolic Pathways
VLCFA-CoAs are central intermediates in lipid metabolism, situated at the branch point

between anabolic and catabolic pathways. The diagram below illustrates the general metabolic
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fate of a very-long-chain fatty acid like (13Z)-icosenoic acid.

(13Z)-Icosenoic Acid Acyl-CoA Synthetase
(ACSL) (13Z)-Icosenoyl-CoA ATP, CoA

Fatty Acid Elongation

Incorporation into
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Mitochondrial
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Click to download full resolution via product page

Metabolic activation and fate of (13Z)-Icosenoic Acid.

Experimental Protocols
The following are representative protocols that can be adapted for the use of (13Z)-icosenoyl-
CoA.

Enzymatic Synthesis of (13Z)-Icosenoyl-CoA
This protocol describes the synthesis of (13Z)-icosenoyl-CoA from its corresponding fatty acid

using an acyl-CoA synthetase.

Materials:

(13Z)-Icosenoic acid

Coenzyme A (CoA)

ATP, MgCl₂

Triton X-100

HEPES buffer (pH 7.5)
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Acyl-CoA Synthetase (commercially available or purified)

Dithiothreitol (DTT)

Protocol:

Prepare a reaction mixture containing 100 mM HEPES buffer (pH 7.5), 10 mM MgCl₂, 5 mM

ATP, 1 mM CoA, 0.1 mM DTT, and 0.1% Triton X-100.

Add (13Z)-icosenoic acid to the reaction mixture to a final concentration of 100 µM.

Initiate the reaction by adding a suitable amount of Acyl-CoA Synthetase.

Incubate the reaction mixture at 37°C for 1-2 hours.

Monitor the reaction progress by LC-MS/MS or a colorimetric assay for the consumption of

free CoA.

Purify the synthesized (13Z)-icosenoyl-CoA using solid-phase extraction or reversed-phase

HPLC.
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Workflow for the enzymatic synthesis of (13Z)-icosenoyl-CoA.

Acyl-CoA Dehydrogenase Activity Assay
This protocol provides a method to assess whether (13Z)-icosenoyl-CoA is a substrate for a

specific acyl-CoA dehydrogenase.

Materials:

(13Z)-Icosenoyl-CoA
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Purified Acyl-CoA Dehydrogenase

Electron Transfer Flavoprotein (ETF)

Potassium phosphate buffer (pH 7.6)

DCPIP (2,6-dichlorophenolindophenol) as an artificial electron acceptor

Protocol:

Prepare an assay buffer containing 100 mM potassium phosphate (pH 7.6) and 0.2 mM ETF.

Add the purified acyl-CoA dehydrogenase to the assay buffer.

Add DCPIP to a final concentration of 50 µM.

Initiate the reaction by adding (13Z)-icosenoyl-CoA to a final concentration of 20-100 µM.

Monitor the reduction of DCPIP by measuring the decrease in absorbance at 600 nm over

time using a spectrophotometer.

Calculate the enzyme activity based on the rate of DCPIP reduction.

LC-MS/MS Quantification of (13Z)-Icosenoyl-CoA in
Biological Samples
This protocol outlines a general procedure for the extraction and quantification of (13Z)-
icosenoyl-CoA from cell or tissue samples.

Materials:

Biological sample (cells or tissue)

Internal standard (e.g., C17:0-CoA)

Acetonitrile, Isopropanol, Methanol

Potassium phosphate buffer (pH 4.9)
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LC-MS/MS system with a C18 column

Protocol:

Extraction:

Homogenize the biological sample in a mixture of cold potassium phosphate buffer (pH

4.9) and an organic solvent mixture (acetonitrile:isopropanol:methanol).

Spike the sample with a known amount of internal standard.

Vortex and sonicate the homogenate.

Centrifuge to pellet cellular debris and collect the supernatant.

Dry the supernatant under a stream of nitrogen and reconstitute in a suitable solvent for

LC-MS/MS analysis.

LC-MS/MS Analysis:

Separate the acyl-CoAs using a C18 reversed-phase column with a gradient of mobile

phases (e.g., ammonium acetate in water and acetonitrile).

Detect and quantify (13Z)-icosenoyl-CoA using multiple reaction monitoring (MRM) in

positive ion mode. The precursor ion will be the [M+H]⁺ of (13Z)-icosenoyl-CoA, and a

characteristic fragment ion (e.g., corresponding to the neutral loss of the

phosphopantetheine moiety) will be monitored.

Quantify the amount of (13Z)-icosenoyl-CoA by comparing its peak area to that of the

internal standard.
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Workflow for LC-MS/MS analysis of (13Z)-icosenoyl-CoA.
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To cite this document: BenchChem. [Commercial Suppliers and Application Notes for (13Z)-
Icosenoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551595#commercial-suppliers-of-13z-icosenoyl-
coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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